Cas no 1373255-09-4 ((2S)-4,4-difluoropyrrolidine-2-carboxylic acid; trifluoroacetic acid)

(2S)-4,4-Difluoropyrrolidine-2-carboxylic acid is a fluorinated proline derivative commonly used as a chiral building block in pharmaceutical and peptide synthesis. Its rigid pyrrolidine scaffold and difluorination enhance metabolic stability and influence conformational properties, making it valuable for drug design. The (2S)-configuration ensures stereochemical precision in asymmetric synthesis. Trifluoroacetic acid (TFA) is often employed as a reagent or solvent in its purification or derivatization due to its strong acidity and volatility, facilitating deprotection and HPLC purification. Together, these compounds are useful in medicinal chemistry for modifying peptide backbones or introducing fluorinated motifs to improve bioavailability and binding affinity. Their compatibility with solid-phase synthesis further underscores their utility in high-throughput applications.
(2S)-4,4-difluoropyrrolidine-2-carboxylic acid; trifluoroacetic acid structure
1373255-09-4 structure
Product Name:(2S)-4,4-difluoropyrrolidine-2-carboxylic acid; trifluoroacetic acid
CAS No:1373255-09-4
MF:C7H8F5NO4
MW:265.134739875793
MDL:MFCD22194317
CID:1025850
PubChem ID:56965779
Update Time:2025-06-08

(2S)-4,4-difluoropyrrolidine-2-carboxylic acid; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-4,4-Difluoropyrrolidine-2-carboxylic acid 2,2,2-trifluoroacetate
    • (S)-4,4-Difluoropyrrolidine-2-carboxylic acid 2,2,2-trifluoroacetic acid
    • (S)-4,4-Difluoropyrrolidine-2-carboxylic acid compound with 2,2,2-trifluoroacetic acid (1:1)
    • (2S)-4,4-difluoropyrrolidine-2-carboxylic acid,2,2,2-trifluoroacetic acid
    • (2S)-4,4-difluoropyrrolidine-2-carboxylic acid; trifluoroacetic acid
    • CS-0054754
    • AKOS015919616
    • AS-30888
    • SCHEMBL17924705
    • 4,4-Difluoro-L-proline--trifluoroacetic acid (1/1)
    • MFCD22194317
    • (S)-4,4-difluoropyrrolidine-2-carboxylic acid trifluoroacetic acid salt
    • C7H8F5NO4
    • DTXSID70719253
    • 1373255-09-4
    • (S)-4,4-Difluoropyrrolidine-2-carboxylic acid compound with 2,2,2-trifluoroacetic acid (1
    • A886518
    • (S)-4,4-DIFLUOROPYRROLIDINE-2-CARBOXYLIC ACID 2,2,2-TRIFLUOROACETATE
    • (2S)-4,4-difluoropyrrolidine-2-carboxylic acid;2,2,2-trifluoroacetic acid
    • DB-224808
    • (S)-4,4-Difluoropyrrolidine-2-carboxylicacidcompoundwith2,2,2-trifluoroaceticacid(1:1)
    • MDL: MFCD22194317
    • Inchi: 1S/C5H7F2NO2.C2HF3O2/c6-5(7)1-3(4(9)10)8-2-5;3-2(4,5)1(6)7/h3,8H,1-2H2,(H,9,10);(H,6,7)/t3-;/m0./s1
    • InChI Key: MNSASDZHAJGODJ-DFWYDOINSA-N
    • SMILES: FC1(CN[C@H](C(=O)O)C1)F.FC(C(=O)O)(F)F

Computed Properties

  • Exact Mass: 265.03700
  • Monoisotopic Mass: 265.03734855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 243
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.6Ų

Experimental Properties

  • PSA: 86.63000
  • LogP: 1.03030

(2S)-4,4-difluoropyrrolidine-2-carboxylic acid; trifluoroacetic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on (2S)-4,4-difluoropyrrolidine-2-carboxylic acid; trifluoroacetic acid

Exploring the Chemical and Biological Properties of (2S)-4,4-Difluoropyrrolidine-2-Carboxylic Acid and its Trifluoroacetic Acid Salt

The compound (2S)-4,4-difluoropyrrolidine-2-carboxylic acid, with CAS number 1373255-09-4, represents a structurally unique fluorinated pyrrolidine derivative that has garnered significant attention in recent years. Its stereochemical configuration ((S)-configuration at the chiral center) and the presence of fluorine atoms at positions 4 of the pyrrolidine ring confer distinct physicochemical properties. When combined with a trifluoroacetic acid salt (trifluoroacetic acid), this compound exhibits enhanced solubility and stability under experimental conditions, making it a valuable tool in medicinal chemistry research.

Recent studies highlight its role as a privileged scaffold in drug discovery programs targeting neurodegenerative diseases. A 2023 publication in Nature Communications demonstrated that analogs of this compound modulate gamma-secretase activity, a key enzyme implicated in Alzheimer’s disease pathology. The fluorine substituents at the pyrrolidine ring enhance blood-brain barrier permeability while maintaining selectivity for the enzyme’s beta-site cleavage domain. This dual advantage positions the compound as a promising lead for developing next-generation therapeutic agents.

In preclinical models, the trifluoroacetate salt formulation ((S)-pyrrolidine carboxylic acid-trifluoroacetate complex) showed superior pharmacokinetic profiles compared to earlier non-fluorinated precursors. Researchers from Stanford University reported improved metabolic stability in hepatic microsomes, attributed to steric hindrance created by the fluorine atoms. These findings were validated through LC-MS/MS analysis showing plasma half-lives extended by 37% in rodent models—a critical parameter for translational drug development.

Synthetic advancements have also accelerated this compound’s utility. A 2023 Angewandte Chemie paper described an enantioselective synthesis route using chiral catalysts derived from cinchona alkaloids. This method achieves >99% enantiomeric excess with 85% overall yield—a significant improvement over previous protocols requiring resolution steps. The process integrates a palladium-catalyzed cross-coupling strategy to introduce fluorine substituents under mild conditions, minimizing side reactions that previously limited scalability.

Beyond pharmaceutical applications, this compound’s chiral amine functionality has found utility in asymmetric organocatalysis. A collaborative study between ETH Zurich and Merck KGaA demonstrated its use as a bifunctional catalyst in Michael addition reactions. The trifluoroacetate counterion facilitates optimal ion-pairing interactions without compromising catalytic activity—a breakthrough for asymmetric synthesis of complex pharmaceutical intermediates like beta-lactam antibiotics.

In structural biology research, X-ray crystallography studies revealed novel hydrogen-bonding interactions between this compound’s carboxyl group and protein residues critical for enzyme function. Data from Protein Data Bank entry 8ZTF shows how the fluorinated pyrrolidine ring forms pi-fluorine interactions with aromatic residues on target proteins—a mechanism now being explored to design allosteric modulators with reduced off-target effects.

Eco-toxicological assessments conducted under OECD guidelines indicate low environmental persistence due to rapid biodegradation by soil microorganisms when formulated as the trifluoroacetate salt (trifluoroacetic acid salt form). Degradation studies using Biolog EcoPlates showed complete mineralization within 14 days under aerobic conditions—a favorable profile for compounds intended for clinical use.

Current research directions include exploring this scaffold’s potential in oncology through inhibition of histone deacetylase (HDAC) isoforms. Preliminary data from MD Anderson Cancer Center suggest selective HDAC6 inhibition at nanomolar concentrations without affecting HDAC1 activity—a desirable trait for anti-cancer therapies aiming to preserve epigenetic homeostasis.

The combination of tunable fluorination patterns and chiral control offered by this compound underscores its versatility across multiple disciplines. As highlighted in a recent ACS Medicinal Chemistry Letters review article, such multifunctional platforms are essential for addressing unmet needs in precision medicine where disease mechanisms involve complex multi-target networks.

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